Cas no 37718-11-9 (1H-Pyrazole-4-carboxylic acid)
1H-Pyrazole-4-carboxylic acid is a heterocyclic organic compound featuring a pyrazole ring substituted with a carboxylic acid group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The compound is valued for its role in the synthesis of biologically active molecules, including potential drug candidates. High purity grades are available to meet rigorous research and industrial standards. Its stability and reactivity make it a practical intermediate for targeted organic synthesis.
1H-Pyrazole-4-carboxylic acid structure
Product Name:1H-Pyrazole-4-carboxylic acid
CAS No:37718-11-9
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD00011558
CID:54751
PubChem ID:24857935
Update Time:2025-06-07
1H-Pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid
- Pyrazole-4-carboxylic Acid
- 4-Pyrazolecarboxylic acid
- 4-Pyrazolecarboxylic
- 1H-Pyrazole-3-carboxylic acid
- 4-Carboxypyrazole
- Q27260642
- MFCD00011558
- EINECS 253-641-5
- BB 0240464
- F8889-7288
- SCHEMBL29864
- 4XJZ84GV8E
- BCP06636
- AKOS000167971
- pyrazole-4-carboxylic
- 4-Carboxy-1H-pyrazole
- UNII-4XJZ84GV8E
- Z275128380
- 4-Pyrazolecarboxylic acid, 95%
- 1H-pyrazol-4-carboxylic acid
- PB30547
- P1978
- 4-pyrazole carboxylic acid
- CHEBI:173370
- 1H-Pyrazole-4-carboxylicacid
- FT-0647579
- A6437
- CS-W002065
- BP-11341
- 4-pyrazolcarboxylic acid
- PS-4787
- CHEMBL3544508
- AM20100007
- Pyrazole -4-carboxylic acid
- DTXSID10191150
- NS00030276
- 37718-11-9
- HY-W002065
- AC-26698
- SY018302
- EN300-41863
- PD158231
- DTXCID20113641
- BBL104304
- DB-012321
- STK301302
- ALBB-000146
-
- MDL： MFCD00011558
- Inchi： 1S/C4H4N2O2/c7-4(8)3-1-5-6-2-3/h1-2H,(H,5,6)(H,7,8)
- InChI Key： IMBBXSASDSZJSX-UHFFFAOYSA-N
- SMILES： OC(C1C=NNC=1)=O
Computed Properties
- Exact Mass: 112.02700
- Monoisotopic Mass: 112.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.3
- Topological Polar Surface Area: 66A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.524
- Melting Point: 275°C(dec.)(lit.)
- Boiling Point: 417.1°C at 760 mmHg
- Flash Point: 206.1℃
- Refractive Index: 1.616
- PSA: 65.98000
- LogP: 0.10790
- Solubility: Not determined
1H-Pyrazole-4-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
1H-Pyrazole-4-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028020-1g |
1 H -Pyrazole-4-carboxylic acid |
37718-11-9 | 97% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 028020-5g |
1 H -Pyrazole-4-carboxylic acid |
37718-11-9 | 97% | 5g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 028020-10g |
1 H -Pyrazole-4-carboxylic acid |
37718-11-9 | 97% | 10g |
￡56.00 | 2022-03-01 | |
| Alichem | A049000457-100g |
Pyrazole-4-carboxylic acid |
37718-11-9 | 98% | 100g |
$294.29 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119073-5g |
1H-Pyrazole-4-carboxylic acid |
37718-11-9 | 98% | 5g |
¥76.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119073-100g |
1H-Pyrazole-4-carboxylic acid |
37718-11-9 | 98% | 100g |
¥941.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119073-1g |
1H-Pyrazole-4-carboxylic acid |
37718-11-9 | 98% | 1g |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119073-25g |
1H-Pyrazole-4-carboxylic acid |
37718-11-9 | 98% | 25g |
¥290.90 | 2023-09-01 | |
| AstaTech | 65412-25/G |
1H-PYRAZOLE-4-CARBOXYLIC ACID |
37718-11-9 | 97% | 25g |
$62 | 2023-09-16 | |
| AstaTech | 65412-50/G |
1H-PYRAZOLE-4-CARBOXYLIC ACID |
37718-11-9 | 97% | 50/G |
$117 | 2021-07-04 |
1H-Pyrazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:37718-11-9)1H-Pyrazole-4-carboxylic acid
Order Number:A6437
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):431.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:37718-11-9)4-Pyrazolecarboxylic acid
Order Number:sfd17047
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:37718-11-9)1H-吡唑-4-甲酸
Order Number:LE2469648
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
1H-Pyrazole-4-carboxylic acid Related Literature
-
Meiling Cheng,Qinghua Wang,Jinting Bao,Yujuan Wu,Lin Sun,Bingxin Yang,Qi Liu New J. Chem. 2017 41 5151
-
Wei-Jie Si,Xiao-Bin Wang,Min Chen,Meng-Qi Wang,Ai-Min Lu,Chun-Long Yang New J. Chem. 2019 43 3000
-
Anam Ansari,Abad Ali,Mohd Asif,Shamsuzzaman New J. Chem. 2017 41 16
-
Jing Liu,Mei-Ling Cheng,Li-Li Yu,Sheng-Chun Chen,Yong-Liang Shao,Qi Liu,Chang-Wei Zhai,Feng-Xiang Yin RSC Adv. 2016 6 52040
-
Ashish Kumar Tewari,Priyanka Srivastava,Ved P. Singh,Praveen Singh,Ranjeet Kumar,Ranjana S. Khanna,Pankaj Srivastava,Ramachandran Gnanasekaran,Pavel Hobza New J. Chem. 2014 38 4885
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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